Cas no 93805-08-4 (Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate)

Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate structure
93805-08-4 structure
Product Name:Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate
CAS No:93805-08-4
MF:C16H24N2O8S
MW:404.435363769531
CID:809334
PubChem ID:44150247
Update Time:2025-04-19

Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate Chemical and Physical Properties

Names and Identifiers

    • Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate
    • 2-hydroxyethyl-(4-hydroxyphenyl)azanium,sulfate
    • bis[(2-hydroxyethyl)(4-hydroxyphenyl)ammonium] sulphate
    • 93805-08-4
    • NS00091881
    • EINECS 298-489-0
    • Inchi: 1S/2C8H11NO2.H2O4S/c2*10-6-5-9-7-1-3-8(11)4-2-7;1-5(2,3)4/h2*1-4,9-11H,5-6H2;(H2,1,2,3,4)
    • InChI Key: NHRASMKGFSHAOT-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)([O-])[O-].OCC[NH2+]C1C=CC(=CC=1)O.OCC[NH2+]C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 404.125
  • Monoisotopic Mass: 404.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 163
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 203A^2

Experimental Properties

  • Boiling Point: 786.6°Cat760mmHg
  • Flash Point: 429.5°C

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